Cas no 130868-98-3 (5-methyl-3-methylene-2-Pyrrolidinone)
130868-98-3 structure
Product Name:5-methyl-3-methylene-2-Pyrrolidinone
CAS No:130868-98-3
MF:C6H9NO
MW:111.141761541367
CID:1104371
PubChem ID:23088885
Update Time:2025-04-20
5-methyl-3-methylene-2-Pyrrolidinone Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-3-methylene-2-Pyrrolidinone
- 5-methyl-3-methylidenepyrrolidin-2-one
- SCHEMBL509355
- 2-Pyrrolidinone, 5-methyl-3-methylene-
- DTXSID50630477
- 130868-98-3
- CHEMBL192034
- AKOS006358439
-
- Inchi： 1S/C6H9NO/c1-4-3-5(2)7-6(4)8/h5H,1,3H2,2H3,(H,7,8)
- InChI Key： VDORPYPVQAFLTR-UHFFFAOYSA-N
- SMILES： O=C1C(=C)CC(C)N1
Computed Properties
- Exact Mass: 111.06847
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
5-methyl-3-methylene-2-Pyrrolidinone Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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